![molecular formula C11H11NO2 B1423416 7-Methoxy-2-methyl-1H-indole-3-carbaldehyde CAS No. 933711-43-4](/img/structure/B1423416.png)
7-Methoxy-2-methyl-1H-indole-3-carbaldehyde
Overview
Description
Scientific Research Applications
Synthesis and Chemical Reactivity
- 7-Methoxy-2-methyl-1H-indole-3-carbaldehyde and its derivatives are key in synthesizing various heterocyclic compounds. The compound has been used in nucleophilic substitution reactions to create trisubstituted indole derivatives, applicable in preparing novel pyrimido[1,2-a]indole derivatives (Yamada et al., 2009).
Application in Dakin Oxidation
- The compound plays a significant role in Dakin oxidation processes. In one study, indole-7-carbaldehydes were oxidized using hydrogen peroxide and hydrochloric acid, resulting in the synthesis of indoloquinones, highlighting the compound's utility in structural variations of indole derivatives (Alamgir et al., 2008).
Pharmaceutical Research
- In pharmaceutical research, this compound derivatives have been synthesized for antiproliferative activity against cancer cell lines. These derivatives demonstrate significant in vitro antiproliferative activity, suggesting potential for further pharmacokinetic studies (Fawzy et al., 2018).
Organic Chemistry and Catalysis
- The compound is also prominent in organic chemistry and catalysis. Its derivatives have been synthesized using Au-catalyzed cyclization reactions, showcasing its versatility as a starting material for complex organic syntheses (Ma et al., 2014).
Enzyme Inhibition Studies
- It has been used in enzyme inhibition studies, where its derivatives showed potent inhibitory activity against specific enzymes, indicating its potential in developing new enzyme inhibitors (Hussain et al., 2015).
Mechanism of Action
Target of Action
Indole derivatives, a group to which this compound belongs, have been found to bind with high affinity to multiple receptors . These receptors are often involved in the treatment of various disorders in the human body, including cancer cells and microbes .
Mode of Action
Indole derivatives are known to interact with their targets, leading to various changes in cellular processes . The exact nature of these interactions and the resulting changes would depend on the specific targets involved.
Biochemical Pathways
Indole derivatives are known to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . The downstream effects of these pathways would depend on the specific biological activity involved.
Result of Action
Indole derivatives are known to exhibit various biologically vital properties . The specific effects would depend on the biological activity involved and the specific targets of the compound.
Properties
IUPAC Name |
7-methoxy-2-methyl-1H-indole-3-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO2/c1-7-9(6-13)8-4-3-5-10(14-2)11(8)12-7/h3-6,12H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKIMRJGRXUMIMB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(N1)C(=CC=C2)OC)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70694854 | |
Record name | 7-Methoxy-2-methyl-1H-indole-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70694854 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
933711-43-4 | |
Record name | 7-Methoxy-2-methyl-1H-indole-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70694854 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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